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Compound of Interest

Compound Name: D-Glucitol-3-13C

Cat. No.: B12391456

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for D-Glucitol-
3-13C, a stable isotope-labeled form of D-Glucitol (also known as D-Sorbitol). While the
isotopic label does not impart radioactivity, adherence to proper laboratory practices is
essential to ensure the integrity of the compound and the safety of personnel.[1][2]

Compound Identification and Properties

D-Glucitol-3-13C is a sugar alcohol where the carbon atom at the third position has been
replaced with a stable carbon-13 isotope.[3] This labeling is primarily used for tracking the
molecule in metabolic studies and other research applications using techniques like mass
spectrometry and NMR spectroscopy.[4][5] Its chemical and physical properties are essentially
identical to its unlabeled counterpart, D-Glucitol.

Table 1: Physical and Chemical Properties of D-Glucitol
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Property Value Source(s)
Molecular Formula Cs13CH1406
Molecular Weight 183.17 g/mol
White or almost white,
Appearance .
crystalline powder
Odor Odorless
pH 5.0 - 7.0 (in aqueous solution)
) ) 89 - 101 °C (can vary with
Melting Point .
crystalline form)
Boiling Point 295 °C / 563 °F
Solubility Soluble in water
Stability Stable under normal conditions

Hazard Identification and Safety Precautions

According to the Globally Harmonized System (GHS), D-Glucitol is not classified as a
hazardous substance or mixture. However, it is crucial to handle it in accordance with good
industrial hygiene and safety practices.

Table 2: Hazard and Precautionary Statements
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Hazard Category

GHS Classification

Precautionary Measures

Acute Toxicity

Not Classified

Avoid ingestion and inhalation

of dust.

Skin Corrosion/Irritation

Not Classified

Wear protective gloves and
clothing to prevent skin

exposure.

Eye Damage/Irritation

Not Classified

Wear appropriate protective

eyeglasses or chemical safety

goggles.

Respiratory/Skin Sensitization

Not Classified

Ensure adequate ventilation,

especially in confined areas.

Experimental Protocols and Handling Procedures

General Handling Workflow

The following diagram illustrates a standard workflow for handling D-Glucitol-3-13C in a

laboratory setting.
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General Laboratory Workflow for D-Glucitol-3-13C
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Detailed Methodologies

Receiving and Storage:

e Upon receipt, verify the compound's identity and integrity.

» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o For hygroscopic materials like D-Glucitol, storage in a desiccator or a dry box is ideal.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved goggles.

» Skin Protection: Handle with gloves. Dispose of contaminated gloves after use in accordance
with applicable laws and good laboratory practices.

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.
Weighing and Handling:

e Handle in a well-ventilated area or under a chemical fume hood to avoid dust generation.
o Use appropriate tools to handle the solid material to prevent contamination.

Spill and Waste Disposal:

o Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal
container. Clean the affected area by spreading water on the contaminated surface and
dispose of it according to local and regional authority requirements.

» Large Spills: Use a shovel to put the material into a convenient waste disposal container.

e Waste must be disposed of in accordance with federal, state, and local environmental control
regulations. Do not let the product enter drains.

Emergency Procedures
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Table 3: First-Aid Measures

Exposure Route First-Aid Procedure Source(s)

Move the person into fresh air.
) If not breathing, give artificial
Inhalation o
respiration. Consult a

physician.

Take off immediately all
Skin Contact contaminated clothing. Rinse

skin with water/shower.

Rinse immediately with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.
Remove contact lenses, if

present and easy to do.

Do NOT induce vomiting.

Rinse mouth with water. Make
Ingestion the victim drink water (two

glasses at most). Consult a

doctor if feeling unwell.

Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Specific Hazards: Combustion may produce carbon oxides.
o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Logical Relationships of Safety Precautions

The following diagram illustrates the relationship between the compound's properties and the
required safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b12391456?utm_src=pdf-body-img
https://www.benchchem.com/product/b12391456?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Storage_and_Stability_of_Stable_Isotope_Labeled_Compounds.pdf
https://www.tmmedia.in/wp-content/uploads/MSDS/MSDS-465.pdf
https://isotope.bocsci.com/product/d-3-13c-glucitol-6570.html
https://en.wikipedia.org/wiki/Isotopic_labeling
https://symeres.com/stable-isotope-labeled-compounds/
https://www.benchchem.com/product/b12391456#safety-and-handling-guidelines-for-d-glucitol-3-13c
https://www.benchchem.com/product/b12391456#safety-and-handling-guidelines-for-d-glucitol-3-13c
https://www.benchchem.com/product/b12391456#safety-and-handling-guidelines-for-d-glucitol-3-13c
https://www.benchchem.com/product/b12391456#safety-and-handling-guidelines-for-d-glucitol-3-13c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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